N,N'-bis(3-iodophenyl)-5-[(4-nitrobenzoyl)amino]isophthalamide

• IUPAC Name: 1-N,3-N-bis(3-iodophenyl)-5-[(4-nitrobenzoyl)amino]benzene-1,3-dicarboxamide
• InChI: InChI=1S/C27H18I2N4O5/c28-19-3-1-5-21(14-19)30-26(35)17-11-18(27(36)31-22-6-2-4-20(29)15-22)13-23(12-17)32-25(34)16-7-9-24(10-8-16)33(37)38/h1-15H,(H,30,35)(H,31,36)(H,32,34)
• InChI Key: HRLFBFGJYSIMOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)NC(=O)C2=CC(=CC(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NC4=CC(=CC=C4)I
• Molecular Formula: C27H18I2N4O5
• Molecular Weight: 732.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The iodophenyl groups would likely contribute to the overall size and shape of the molecule, while the nitrobenzoyl and isophthalamide groups could potentially participate in hydrogen bonding or other intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the iodophenyl, nitrobenzoyl, and isophthalamide groups. For example, the iodine atoms could potentially be replaced via nucleophilic aromatic substitution reactions, and the nitro group could potentially be reduced to an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could contribute to its overall stability and potentially its solubility in various solvents.

Mechanism of Action

Without specific context (such as the compound’s use in a biological or industrial process), it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

As with any chemical compound, handling “N,N’-bis(3-iodophenyl)-5-[(4-nitrobenzoyl)amino]isophthalamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties.

Future Directions

The potential applications and future research directions for this compound would likely depend on its physical and chemical properties, reactivity, and any unique interactions it might have with other substances or within a particular environment.